Cas no 167568-51-6 (Propanoic acid,2-methyl-,1,3,4,4a,5,7,12,12b-octahydro-8,10-dihydroxy-9-[1-(hydroxymethyl)-1-methyl-2-propenyl]-2,5,5-trimethyl-7,12-dioxo-2H-benzo[d]naphtho[2,3-b]pyran-3-ylester (9CI))

• Product Name: Propanoic acid,2-methyl-,1,3,4,4a,5,7,12,12b-octahydro-8,10-dihydroxy-9-[1-(hydroxymethyl)-1-methyl-2-propenyl]-2,5,5-trimethyl-7,12-dioxo-2H-benzo[d]naphtho[2,3-b]pyran-3-ylester (9CI)
• CAS No: 167568-51-6
• MF: C₂₉H₃₆O₈
• MW: 512.592447565136
• CID: 154817
• Update Time: 2024-03-01

Propanoic acid,2-methyl-,1,3,4,4a,5,7,12,12b-octahydro-8,10-dihydroxy-9-[1-(hydroxymethyl)-1-methyl-2-propenyl]-2,5,5-trimethyl-7,12-dioxo-2H-benzo[d]naphtho[2,3-b]pyran-3-ylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-,1,3,4,4a,5,7,12,12b-octahydro-8,10-dihydroxy-9-[1-(hydroxymethyl)-1-methyl-2-propenyl]-2,5,5-trimethyl-7,12-dioxo-2H-benzo[d]naphtho[2,3-b]pyran-3-ylester (9CI)
• Naphthablin
• Propanoic acid,2-methyl-,1,3,4,4a,5,7,12,12b-octahydro-8,10-dihydroxy-9-[1-(hydroxymethyl)-1-methyl-2-propenyl]-2,5,5-trimeth

• Inchi： 1S/C29H36O8/c1-8-29(7,12-30)22-18(31)10-16-20(24(22)33)25(34)26-21(23(16)32)15-9-14(4)19(36-27(35)13(2)3)11-17(15)28(5,6)37-26/h8,10,13-15,17,19,30-31,33H,1,9,11-12H2,2-7H3
• InChI Key： NPKRLSYRZGLPCT-UHFFFAOYSA-N
• SMILES： C(OC1C(C)CC2C(C1)C(C)(C)OC1C(=O)C3=C(C=C(O)C(C(CO)(C)C=C)=C3O)C(=O)C=12)(=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• XLogP3: 3.321

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranones